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Compound of Interest

Compound Name: Methyl 2-(hydroxymethyl)acrylate

Cat. No.: B095389 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Methyl 2-
(hydroxymethyl)acrylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Methyl 2-(hydroxymethyl)acrylate (MHA). The information is curated for

professionals in research and development, particularly within the pharmaceutical and

materials science sectors. This document presents quantitative data in a structured format,

details relevant experimental protocols, and visualizes key chemical processes.

Core Physicochemical Data
Methyl 2-(hydroxymethyl)acrylate is a versatile monomer utilized in the synthesis of various

polymers and as an intermediate in the production of pharmaceuticals and other fine

chemicals.[1] Its dual functionality, stemming from the acrylate and hydroxymethyl groups,

allows for a wide range of chemical modifications and applications.[1][2]

The following table summarizes the key physicochemical properties of Methyl 2-
(hydroxymethyl)acrylate.
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Property Value Source(s)

Molecular Formula C₅H₈O₃ [2][3]

Molecular Weight 116.12 g/mol [1][2][3]

CAS Number 15484-46-5 [3][4]

Appearance Colorless to light yellow liquid [1][2][4]

Density 1.129 g/mL at 25 °C [2][3][4]

Boiling Point
71-72 °C at 2 Torr; 184.8 °C at

760 mmHg
[2][5]

Flash Point 90 °C (195.1 °F) [2][3][6]

Refractive Index n20/D 1.456 [3][4][6]

pKa (Predicted) 13.66 ± 0.10 [4][7]

Solubility

Soluble in organic solvents

such as ethanol, acetone, and

dichloromethane. Limited

solubility in water.

[2][7]

Vapor Pressure 0.205 mmHg at 25°C [5][7]

Experimental Protocols
Detailed methodologies are crucial for the accurate determination of physicochemical

properties and for the synthesis of materials. Below are protocols relevant to Methyl 2-
(hydroxymethyl)acrylate.

Synthesis of Methyl 2-(hydroxymethyl)acrylate via
Baylis-Hillman Reaction
The Baylis-Hillman reaction is a common method for synthesizing α-methylene-β-hydroxy

esters.[2] A general procedure is as follows:

Reactant Preparation: Methyl acrylate is mixed with an aqueous solution of formaldehyde.
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Catalyst Addition: A catalyst, such as 1,4-diazabicyclo[2.2.2]octane (DABCO), is added to the

mixture.[8]

Reaction: The reaction is stirred at room temperature for several days.[2] The progress can

be monitored by techniques such as Thin Layer Chromatography (TLC) or Nuclear Magnetic

Resonance (NMR) spectroscopy.

Workup and Purification: Upon completion, the reaction mixture is worked up by extraction

with an organic solvent (e.g., diethyl ether). The organic layers are combined, washed with

brine, dried over an anhydrous salt (e.g., sodium sulfate), and concentrated under reduced

pressure. The crude product is then purified, typically by column chromatography or

distillation, to yield pure Methyl 2-(hydroxymethyl)acrylate.[8]

Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy
Structural confirmation and purity assessment are commonly performed using NMR

spectroscopy.

Sample Preparation: A small amount of the purified Methyl 2-(hydroxymethyl)acrylate is

dissolved in a deuterated solvent (e.g., CDCl₃ or CD₃OD).

Data Acquisition: ¹H NMR and ¹³C NMR spectra are acquired on a suitable NMR

spectrometer (e.g., 400 MHz).

Spectral Analysis: The chemical shifts (δ), multiplicities, and integration values of the peaks

are analyzed to confirm the molecular structure. For Methyl 2-(hydroxymethyl)acrylate,

characteristic proton signals are observed for the vinyl protons, the hydroxymethyl protons,

and the methyl ester protons.[4]

¹H NMR (400 MHz, CD₃OD): δ 6.29 (s, 1H), 5.83 (s, 1H), 3.75 (s, 3H), 3.72 (s, 2H).[4]

Determination of Boiling Point
The boiling point can be determined using standard laboratory procedures.
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Apparatus Setup: A distillation apparatus is assembled, including a boiling flask, a

condenser, a thermometer, and a receiving flask.

Measurement: A sample of Methyl 2-(hydroxymethyl)acrylate is placed in the boiling flask

with a few boiling chips. The sample is heated, and the temperature at which the liquid and

vapor phases are in equilibrium (i.e., the temperature at which the liquid actively boils and

condenses) is recorded as the boiling point. For vacuum distillation, the pressure is reduced

to the desired level (e.g., 2 Torr) and maintained throughout the measurement.[2]

Visualized Workflows and Reaction Mechanisms
The following diagrams, generated using Graphviz, illustrate key processes related to the

synthesis and application of Methyl 2-(hydroxymethyl)acrylate.

Workflow for Physicochemical Property Determination

Synthesis & Purification

Structural & Purity Analysis Property Measurement

Synthesis of MHA

Purification (e.g., Distillation)

NMR Spectroscopy (¹H, ¹³C) FTIR Spectroscopy Mass Spectrometry Boiling Point Determination Density Measurement Refractive Index Measurement Solubility Testing
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Caption: General workflow for the synthesis, purification, and physicochemical characterization

of Methyl 2-(hydroxymethyl)acrylate.
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Baylis-Hillman Reaction for MHA Synthesis
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Caption: Simplified diagram of the Baylis-Hillman reaction for synthesizing Methyl 2-
(hydroxymethyl)acrylate.
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Radical Polymerization of MHA
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Caption: Conceptual overview of the free radical polymerization process involving Methyl 2-
(hydroxymethyl)acrylate.

Applications in Drug Development and Materials
Science
Methyl 2-(hydroxymethyl)acrylate is a valuable monomer for creating functional polymers.[2]

Its hydroxyl group provides a site for further chemical modification and can participate in

hydrogen bonding, influencing the properties of the resulting materials.[2] These polymers have

potential applications in:

Drug Delivery Systems: The biodegradability and biocompatibility of polymers derived from

MHA are being explored for controlled drug release formulations.
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Biomaterials and Tissue Engineering: Its ability to form well-defined polymers makes it a

candidate for creating scaffolds and other biocompatible materials.[2]

Adhesives and Coatings: MHA is used in formulating specialized adhesives and coatings

due to its reactivity and ability to form durable bonds.[1][7]

This guide serves as a foundational resource for professionals working with Methyl 2-
(hydroxymethyl)acrylate. The provided data and protocols are intended to support further

research and development in its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

